Cas no 1372880-97-1 (Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]-)

• Product Name: Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]-
• CAS No: 1372880-97-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5265998
• Update Time: 2025-05-26

Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]-

• Inchi： 1S/C13H20N2O/c1-3-11(9-14)13(16)15-10(2)12-7-5-4-6-8-12/h4-8,10-11H,3,9,14H2,1-2H3,(H,15,16)/t10-,11?/m1/s1
• InChI Key： GQUDXODUSLUDIX-NFJWQWPMSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)C(CN)CC

Additional information on Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]-

Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- (CAS No. 1372880-97-1): A Comprehensive Overview

Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- (CAS No. 1372880-97-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]butanamide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- is defined by its chiral center at the phenylethyl group and the presence of an aminomethyl group attached to a butanamide backbone. The molecular formula of this compound is C₁₂H₁₇NO₂, with a molecular weight of approximately 203.27 g/mol. The chiral nature of the compound makes it particularly interesting for applications in enantioselective synthesis and drug development.

The physical properties of Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- include its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- can be achieved through various routes, each with its own advantages and challenges. One common approach involves the reaction of (R)-α-methylbenzylamine with 4-chlorobutanoyl chloride followed by reduction and subsequent amidation. This method yields the desired product with high enantiomeric purity.

Another synthetic route involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. For example, asymmetric hydrogenation using chiral ruthenium catalysts has been reported to produce Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- with excellent enantiomeric excess (ee) values. These methods are crucial for ensuring that the final product meets the stringent purity requirements necessary for pharmaceutical applications.

Biological Activities

The biological activities of Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are important targets for drug development.

Research has shown that Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- can interact with specific GPCRs, leading to altered signaling pathways and downstream effects. For instance, studies have demonstrated that this compound can modulate the activity of serotonin receptors (5-HT receptors), which are involved in mood regulation and other neurological functions.

In addition to its GPCR modulating properties, Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- has also been investigated for its potential anti-inflammatory and analgesic effects. Preclinical studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- are currently being explored in various preclinical and early-stage clinical trials. One promising area is its use as a therapeutic agent for neurological disorders such as depression and anxiety. The ability of this compound to modulate serotonin receptors makes it an attractive candidate for developing novel antidepressants with improved efficacy and reduced side effects.

In addition to neurological disorders, Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- is also being evaluated for its potential in pain management. Preclinical studies have shown that it can effectively reduce pain sensitivity in animal models without causing significant adverse effects. These findings suggest that it may offer a safer alternative to existing analgesics.

Conclusion

Butanamide, 2-(aminomethyl)-N-[(1R)-1-phenylethyl]- (CAS No. 1372880-97-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting GPCRs and other important biological pathways. Ongoing research continues to uncover new insights into the mechanisms of action and clinical potential of this compound, paving the way for future advancements in drug development.